2-(furan-2-yl)-4-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)-1,3-oxazol-5-amine
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Description
2-(furan-2-yl)-4-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C22H20N2O4S and its molecular weight is 408.47. The purity is usually 95%.
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Scientific Research Applications
Arylmethylidenefuranones in Heterocyclic Chemistry
Arylmethylidenefuranones, which share a furan core with the compound , are explored for their reactivity with C- and N-nucleophiles. This reactivity paves the way for synthesizing a range of heterocyclic compounds, including amides, pyrrolones, and benzofurans, indicating the compound's potential in developing pharmaceuticals and agrochemicals (Kamneva, Anis’kova, & Egorova, 2018).
Sulfonamides in Pharmaceutical Development
The sulfonamide group, present in the compound, is a key feature in many drugs due to its therapeutic properties. Sulfonamides have been used to develop diuretics, carbonic anhydrase inhibitors, and antiepileptics. This underlines the compound's potential in medicinal chemistry for developing new therapeutic agents with sulfonamide functionalities (Carta, Scozzafava, & Supuran, 2012).
Furan Derivatives in Biomass Conversion
Furan derivatives, including 2-(furan-2-yl)-4-[(4-methylphenyl)sulfonyl]-N-(2-phenylethyl)-1,3-oxazol-5-amine, are pivotal in converting biomass into valuable chemicals. These compounds serve as intermediates in synthesizing polymers, fuels, and fine chemicals, demonstrating the compound's relevance in green chemistry and sustainable materials science (Chernyshev, Kravchenko, & Ananikov, 2017).
Biogenic Amines Metabolism
The compound's N-(2-phenylethyl)-amine portion suggests its potential involvement in studies related to biogenic amines' metabolism. Research in this area focuses on understanding how biogenic amines are processed within living organisms, which is crucial for developing treatments for disorders related to their metabolism (Önal, 2007).
Antioxidant Capacity
The furan component's involvement in antioxidant activity could suggest the compound's potential application in studying oxidative stress and designing antioxidants. The ABTS/PP decolorization assay, commonly used to evaluate antioxidant capacity, could be relevant for assessing the compound's efficacy as an antioxidant (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).
Properties
IUPAC Name |
2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-N-(2-phenylethyl)-1,3-oxazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O4S/c1-16-9-11-18(12-10-16)29(25,26)22-21(23-14-13-17-6-3-2-4-7-17)28-20(24-22)19-8-5-15-27-19/h2-12,15,23H,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBPNJFUHHAKECR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CO3)NCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.